Cas no 42908-15-6 (2-ethylhexyl 3,5-diamino-4-methylbenzoate)

• Product name: 2-ethylhexyl 3,5-diamino-4-methylbenzoate
• CAS No: 42908-15-6
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 928566
• PubChem ID: 170702

2-ethylhexyl 3,5-diamino-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexyl 3,5-diamino-4-methylbenzoate
• EINECS 255-997-7
• SCHEMBL11220292
• IUSWWMQKWNMRSQ-UHFFFAOYSA-N
• 42908-15-6
• NS00057766
• DTXSID10885880
• Benzoic acid, 3,5-diamino-4-methyl-, 2-ethylhexyl ester
• 4-Methyl-3,5-diaminobenzoic acid, 2-ethylhexyl ester

• Inchi： InChI=1S/C16H26N2O2/c1-4-6-7-12(5-2)10-20-16(19)13-8-14(17)11(3)15(18)9-13/h8-9,12H,4-7,10,17-18H2,1-3H3
• InChI Key： IUSWWMQKWNMRSQ-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)C1=CC(=C(C(=C1)N)C)N

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų
• XLogP3: 3.9